Cas no 898461-98-8 (2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide)

• Product Name: 2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide
• CAS No: 898461-98-8
• MF: C₁₆H₂₅N₅O₃S₂
• MW: 399.531400442123
• CID: 5493095
• Update Time: 2025-10-28

2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[5-[[(cyclohexylamino)carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]-N-[(tetrahydro-2-furanyl)methyl]-
• 2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide

• Inchi： 1S/C16H25N5O3S2/c22-13(17-9-12-7-4-8-24-12)10-25-16-21-20-15(26-16)19-14(23)18-11-5-2-1-3-6-11/h11-12H,1-10H2,(H,17,22)(H2,18,19,20,23)
• InChI Key： QUAVEAXPVIOPNX-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)CSC1=NN=C(NC(NC2CCCCC2)=O)S1

Additional information on 2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(oxolan-2-yl)methylacetamide

Introduction to 2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(oxolan-2-ylmethylacetamide) and Its Significance in Modern Chemical Biology

Compound with the CAS number 898461-98-8 represents a fascinating molecule in the realm of chemical biology, particularly in the development of novel pharmaceutical agents. The compound, formally known as 2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(oxolan-2-ylmethylacetamide), has garnered significant attention due to its unique structural features and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, and its relevance in contemporary research.

The molecular structure of this compound is characterized by a complex arrangement of heterocyclic rings and functional groups. At the core of the molecule lies a 1,3,4-thiadiazole ring, which is a well-known pharmacophore in medicinal chemistry. This ring system is connected to a cyclohexylcarbamoyl group through an amino linkage, introducing both steric bulk and polar characteristics to the molecule. Additionally, a sulfanyl group is attached to the thiadiazole ring, further enhancing its potential for interactions with biological targets.

The N-terminal of the molecule features an oxolan-2-ylmethylacetamide moiety, which contributes to the overall solubility and bioavailability of the compound. This structural feature is particularly important in drug design, as it can influence how the molecule behaves in biological systems. The presence of multiple functional groups makes this compound a versatile scaffold for further derivatization and optimization.

In recent years, there has been growing interest in exploring the therapeutic potential of thiadiazole derivatives. These compounds have shown promise in various biological assays due to their ability to interact with multiple targets. For instance, studies have demonstrated that certain thiadiazole-based molecules exhibit antimicrobial properties by inhibiting key enzymes involved in bacterial metabolism. The cyclohexylcarbamoyl group in our compound may enhance these effects by modulating enzyme activity or improving cell membrane permeability.

The sulfanyl group attached to the thiadiazole ring is another critical feature that could contribute to the biological activity of the compound. Sulfanyl groups are known to participate in hydrogen bonding and hydrophobic interactions, which are essential for binding to biological targets. Additionally, they can undergo redox reactions, making them valuable in designing prodrugs or bioactive molecules that require metabolic activation.

The oxolan-2-ylmethylacetamide moiety at the N-terminal not only influences solubility but also provides a site for further chemical modification. This feature allows researchers to attach various pharmacophores or tags for targeted delivery systems. For example, it could be modified to incorporate fluorescent markers for imaging studies or linkers for antibody-drug conjugates (ADCs). Such modifications could expand the applications of this compound in drug discovery and development.

Recent advancements in computational chemistry have enabled more accurate predictions of biological activity based on molecular structure. By leveraging machine learning algorithms and large datasets, researchers can identify potential binding sites and predict how modifications might affect drug efficacy. The complex structure of 2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(oxolan-2-ylmethylacetamide) makes it an excellent candidate for such studies. Computational models can help optimize its design by predicting how different functional groups contribute to its overall activity.

In addition to computational methods, experimental approaches are also crucial for understanding the biological behavior of this compound. Techniques such as X-ray crystallography can provide detailed insights into how the molecule interacts with target proteins or enzymes. These structural insights can guide further modifications to improve binding affinity or selectivity. Furthermore, high-throughput screening (HTS) can be used to rapidly test thousands of compounds for their biological activity against various targets.

The development of novel therapeutic agents often involves interdisciplinary collaboration between chemists, biologists, and pharmacologists. The unique features of 2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(oxolan-2-ylmethylacetamide) make it an attractive candidate for such collaborations. Chemists can focus on synthesizing derivatives with improved properties, while biologists can investigate their effects on cellular processes and disease models. Pharmacologists can then evaluate their potential as lead compounds for new drugs.

The pharmaceutical industry is increasingly recognizing the importance of innovative molecular designs in drug discovery. Compounds like 2-({5-(cyclohexylcarbamoyl)amino-1,3,4-thiadiazol-2-yl} strong>sulfanyl strong])-N-(oxolan - 2 - yl strong>methylacetamide) exemplify how complex structures can yield promising candidates for therapeutic intervention. As research continues to uncover new biological targets and mechanisms, molecules with unique scaffolds like this one will play a crucial role in developing next-generation pharmaceuticals.

In conclusion, 2-{(5-(cyclohex yl carbam oy l )amino - 1 ,3 ,4 - thi adia z ol - 2 - y l } strong>sulfany l strong >)} - N - (ox o lan - 2 - y l strong>methylacetamide) represents a significant advancement in chemical biology research. Its intricate structure and diverse functional groups make it a versatile scaffold for drug discovery efforts aimed at addressing various diseases. As scientific understanding progresses and new technologies emerge，this compound will continue to be a valuable asset in developing innovative therapeutic solutions.